(2-Methanesulfonyl-2-methylpropyl)(methyl)amine

Specification

• CAS No.: 1249167-64-3
• Molecular Formula: C6H15NO2S
• Molecular Weight: 165.26 g/mol
• IUPAC Name: N,2-dimethyl-2-methylsulfonylpropan-1-amine
• Standard InChI: InChI=1S/C6H15NO2S/c1-6(2,5-7-3)10(4,8)9/h7H,5H2,1-4H3
• Standard InChI Key: LSLLJIVCOBRODQ-UHFFFAOYSA-N
• SMILES: CC(C)(CNC)S(=O)(=O)C
• Canonical SMILES: CC(C)(CNC)S(=O)(=O)C

Introduction

(2-Methanesulfonyl-2-methylpropyl)(methyl)amine is an organic compound characterized by its unique structure, which includes both a methanesulfonyl group and a methylamine group. This compound has garnered significant attention in the fields of medicinal chemistry and organic synthesis due to its potential biological activities and versatility in chemical reactions.

Synthesis Methods

The synthesis of (2-Methanesulfonyl-2-methylpropyl)(methyl)amine typically involves the reaction of 2-methylpropylamine with methanesulfonyl chloride. This reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the process. The resulting mixture is then purified using techniques like distillation or recrystallization to obtain the compound with high purity.

Industrial Production

In industrial settings, the production of this compound can be scaled up using continuous flow reactors. This method allows for better control over reaction parameters such as temperature, pressure, and reactant concentrations, leading to higher yields and consistent product quality.

Biological Activity

Research into the biological activities of (2-Methanesulfonyl-2-methylpropyl)(methyl)amine has shown promising results:

• Antimicrobial Activity: Studies have demonstrated that this compound exhibits antimicrobial properties against various bacterial strains, particularly Gram-positive bacteria.

• Anticancer Potential: Preliminary research suggests that it may have anticancer effects, showing cytotoxicity against several cancer cell lines.

• Anti-inflammatory Effects: The compound has been investigated for its anti-inflammatory properties, with animal models showing reduced levels of pro-inflammatory cytokines.

Comparison with Similar Compounds

Compound Name	Key Features	Differences
(2-Methanesulfonyl-2-methylpropyl)amine	Lacks the methyl group on the amine.	No methyl group attached to the amine.
(2-Methylpropyl)(methyl)amine	Lacks the methanesulfonyl group.	No methanesulfonyl group present.
(2-Methanesulfonyl-2-methylpropyl)(ethyl)amine	Has an ethyl group instead of a methyl group on the amine.	Ethyl group replaces the methyl group on the amine.

Safety and Handling

While specific safety data for (2-Methanesulfonyl-2-methylpropyl)(methyl)amine is limited, compounds with similar structures often require careful handling due to potential toxicity and irritation risks. It is advisable to consult a Safety Data Sheet (SDS) for detailed safety information.

Research Findings and Future Directions

The unique chemical structure of (2-Methanesulfonyl-2-methylpropyl)(methyl)amine makes it a valuable intermediate in synthetic chemistry and a subject of interest in scientific research. Further studies are needed to fully explore its biological activities and potential therapeutic applications.